Cas no 1092290-08-8 (3-(methoxymethyl)-1,2-oxazol-5-amine)

• Product Name: 3-(methoxymethyl)-1,2-oxazol-5-amine
• CAS No: 1092290-08-8
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 5833709
• PubChem ID: 33784001
• Update Time: 2025-05-24

3-(methoxymethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(methoxymethyl)-
• 3-(Methoxymethyl)isoxazol-5-amine
• 3-(methoxymethyl)-1,2-oxazol-5-amine
• AKOS006317594
• EN300-1999129
• 1092290-08-8
• CS-0283887

• Inchi： 1S/C5H8N2O2/c1-8-3-4-2-5(6)9-7-4/h2H,3,6H2,1H3
• InChI Key： AHVPKQBVXKQCOK-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(COC)=N1

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 255.2±25.0 °C(Predicted)
• pka: -1.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(methoxymethyl)-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 1092290-08-8 and Product Name: 3-(methoxymethyl)-1,2-oxazol-5-amine

The compound with the CAS number 1092290-08-8 and the product name 3-(methoxymethyl)-1,2-oxazol-5-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The oxazole ring, a key structural motif in this compound, is well-known for its presence in numerous bioactive molecules, making it a valuable scaffold for medicinal chemists.

3-(methoxymethyl)-1,2-oxazol-5-amine belongs to the class of oxazoline derivatives, which are characterized by their five-membered oxygen-containing heterocycles. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxymethyl (methyl ether) substituent at the 3-position of the oxazole ring introduces a polar moiety that enhances solubility and binding affinity to biological targets. This feature makes the compound particularly interesting for further exploration in drug design.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their versatility and efficacy. The oxazole core is known to interact with various biological pathways, making it a promising candidate for therapeutic intervention. For instance, studies have shown that oxazole derivatives can modulate enzyme activity and interfere with signal transduction pathways involved in disease progression. The compound 3-(methoxymethyl)-1,2-oxazol-5-amine is no exception and has been investigated for its potential role in inhibiting key enzymes associated with metabolic disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that oxazole derivatives can cross the blood-brain barrier and exert neuroprotective effects. Specifically, 3-(methoxymethyl)-1,2-oxazol-5-amine has been found to exhibit antioxidant properties, which are crucial for mitigating oxidative stress—a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxymethyl group may also contribute to its ability to interact with specific neurotransmitter receptors, thereby modulating neuronal function.

The synthesis of 3-(methoxymethyl)-1,2-oxazol-5-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxymethyl group at the 3-position of the oxazole ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve optimal results. These synthetic approaches not only highlight the compound's complexity but also underscore the importance of innovative chemical techniques in pharmaceutical research.

From a pharmacological perspective, 3-(methoxymethyl)-1,2-oxazol-5-amine has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, 3-(methoxymethyl)-1,2-oxazol-5-amine may disrupt aberrant signaling networks and induce apoptosis in cancer cells. Preliminary data suggest that this compound exhibits selective toxicity toward tumor cells while sparing healthy tissues, making it an attractive candidate for further clinical development.

The structural versatility of 3-(methoxymethyl)-1,2-oxazol-5-amine also allows for modifications that can enhance its pharmacological properties. For example, derivatization at other positions on the oxazole ring or introduction of additional functional groups can fine-tune its binding affinity and selectivity. Such modifications are essential for optimizing drug candidates for clinical use. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising analogs of this compound with improved pharmacokinetic profiles.

In conclusion,3-(methoxymethyl)-1,2-oxazol-5-amine represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable scaffold for drug development against neurological disorders and cancer. As research continues to uncover new insights into its mechanism of action,3-(methoxymethyl)-1,2-oxazol-5-amineseems poised to play a crucial role in future therapeutic strategies.